Cas no 173470-69-4 (2,2,2-Trichloroacetic Acid-13C)

• Product Name: 2,2,2-Trichloroacetic Acid-13C
• CAS No: 173470-69-4
• MF: C₂HCl₃O₂
• MW: 164.379792928696
• CID: 111600
• PubChem ID: 24872835
• Update Time: 2025-06-07

2,2,2-Trichloroacetic Acid-13C Chemical and Physical Properties

Names and Identifiers

• Acetic-1-13C acid,2,2,2-trichloro- (9CI)
• Trichloroacetic acid-1-13C
• 2,2,2-trichloroacetic acid
• TRICHLOROACETIC-1-13C ACID
• Trichloroacetic-1-13c
• TRICHLOROACETIC-1-13C ACID, 99 ATOM % 13 C
• J-010910
• SCHEMBL1331955
• 173470-69-4
• DTXSID90565653
• Trichloro(1-~13~C)acetic acid
• Trichloroacetic acid-1-13C, 99 atom % 13C
• 2,2,2-Trichloroacetic Acid-13C

• MDL： MFCD01075504
• Inchi： 1S/C2HCl3O2/c3-2(4,5)1(6)7/h(H,6,7)/i1+1
• InChI Key： YNJBWRMUSHSURL-OUBTZVSYSA-N
• SMILES： ClC([13C](=O)O)(Cl)Cl

Computed Properties

• Exact Mass: 162.907567g/mol
• Monoisotopic Mass: 162.907567g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.630 g/mL at 25 °C
• Melting Point: 54-58 °C (lit.)
• Boiling Point: 196 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.518
• Solubility: Not determined
• Vapor Pressure: No data available

2,2,2-Trichloroacetic Acid-13C Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H400
• Warning Statement： P273-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 1839 8 / PGII
• WGK Germany：3
• Hazard Category Code： R35: can cause severe burns.
• Safety Instruction： S26: in case of contact with eyes,Immediately flush with plenty of water and send to the doctor for treatment. S45: accident or discomfort,Go to the doctor for help immediately(It is better to take the product container label). S24/25:Prevent skin and eye contact.
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters